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Compound of Interest

Ethyl 4-methylpyrimidine-5-
Compound Name:
carboxylate

Cat. No.: B145769

In-Depth Technical Guide: Ethyl 4-
methylpyrimidine-5-carboxylate

CAS Number: 110960-73-1

This technical guide provides a comprehensive overview of Ethyl 4-methylpyrimidine-5-
carboxylate, a heterocyclic compound of interest to researchers and professionals in drug
development and chemical synthesis. This document details its chemical and physical
properties, outlines a general synthesis protocol, and discusses its potential biological
significance.

Chemical and Physical Properties

Ethyl 4-methylpyrimidine-5-carboxylate is a pyrimidine derivative with the molecular formula
CsH10N202 and a molecular weight of 166.18 g/mol .[1] While specific experimental data on the
physical properties of this exact compound are not readily available in the cited literature, data
for structurally similar compounds can provide estimations. For instance, related pyrimidine
derivatives exist as solids at room temperature.

Table 1: Physicochemical Properties of Ethyl 4-methylpyrimidine-5-carboxylate and Related
Compounds
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Value for Ethyl 4-
Property methylpyrimidine-5-

Value for Related

Compounds
carboxylate

CAS Number 110960-73-1[1]

Molecular Formula CsH10N202[1]

Molecular Weight 166.18 g/mol [1]

191-194 °C (for Ethyl 4-

Melting Point Data not available hydroxy-2-methylpyrimidine-5-
carboxylate)[2]

267.9 °C at 760 mmHg (for
. ) ) Ethyl 4-hydroxy-2-

Boiling Point Data not available o
methylpyrimidine-5-
carboxylate)[2]

Soluble in chloroform/methanol

Solubility Data not available (for Ethyl 4-methyl-5-

imidazolecarboxylate)

Synthesis and Experimental Protocols

The synthesis of pyrimidine-5-carboxylic acid esters can be achieved through various methods.
A general and widely applicable method involves the condensation of an amidinium salt with a
suitable three-carbon building block.

General Synthesis of 2-Substituted Pyrimidine-5-
Carboxylic Esters

A common route to pyrimidine-5-carboxylates involves the reaction of amidinium salts with enol
ethers of B-ketoesters. For the synthesis of Ethyl 4-methylpyrimidine-5-carboxylate, a
plausible approach would involve the condensation of formamidine (as the amidinium salt) with
an appropriate derivative of ethyl acetoacetate.

Experimental Workflow for a General Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Ethyl 4-methylpyrimidine-5-carboxylate” CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145769#ethyl-4-methylpyrimidine-5-carboxylate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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